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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Ethylhexyl propionate for

use as a fragrance carrier in various formulations. This document includes detailed

physicochemical properties, comparative data with other common carriers, and robust

experimental protocols for solubility, fragrance release, and sensory evaluation.

Introduction to 2-Ethylhexyl Propionate as a
Fragrance Carrier
2-Ethylhexyl propionate (CAS: 6293-37-4) is an ester with a fruity, slightly oily, and herbal

odor profile.[1] Its properties make it a viable alternative to more traditional fragrance carriers,

offering a unique balance of solvency, stability, and a moderate evaporation rate. Chemically, it

is the ester of 2-ethylhexanol and propionic acid.[2] Understanding its physical and chemical

characteristics is crucial for its effective incorporation into cosmetic, personal care, and other

fragranced formulations. This compound is noted for its utility in studying the oxidative

degradation of synthetic esters and for the synthesis of perfumes.[2][3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Ethylhexyl propionate is

essential for formulation development. Key data points are summarized in the table below.
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Property Value Reference

CAS Number 6293-37-4 [1][4][5]

Molecular Formula C11H22O2 [1][4][5]

Molecular Weight 186.29 g/mol [1][4]

Appearance Clear, colorless liquid [6]

Odor Profile
Fruity, oily, herbal, winey, pear,

grape
[1][7]

Boiling Point 214 - 215 °C [6]

Vapor Pressure
0.158 mmHg @ 25 °C

(estimated)
[7]

Flash Point 82.9 °C (181.0 °F) (estimated) [7]

Solubility
Soluble in ethanol.[1][7]

Insoluble in water.
[8]

logP (o/w) 3.7 - 4.196 (estimated) [1][7]

Chemical Stability
Stable under normal

conditions.
[6]

Comparative Analysis of Fragrance Carriers
The selection of a fragrance carrier is a critical step in formulation, impacting fragrance

solubility, stability, release characteristics, and overall product performance. The following table

compares 2-Ethylhexyl propionate with other commonly used fragrance carriers.
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Property
2-Ethylhexyl
Propionate

Dipropylene
Glycol (DPG)

Ethanol Jojoba Oil

Molecular Weight

( g/mol )
186.29 134.18 46.07 ~850

Boiling Point (°C) 214 - 215 230.5 78.37 ~380

Vapor Pressure Moderate Low High Very Low

Odor
Fruity, oily,

herbal

Practically

odorless

Characteristic

alcoholic
Faint, nutty

Solvency

Good for many

lipophilic

fragrance

molecules

Excellent for a

wide range of

fragrance

materials

Excellent for

polar and non-

polar compounds

Good for

lipophilic and

waxy materials

Evaporation Rate Moderate Slow Fast Very Slow

Skin Feel
Non-greasy,

emollient
Slightly viscous

Cooling, can be

drying

Emollient, can be

slightly waxy

Primary

Applications

Fine fragrances,

cosmetics,

personal care

Fine fragrances,

roll-ons, air care

Sprays (EDT,

EDP), body mists

Oil-based

perfumes,

natural

fragrances,

skincare

Experimental Protocols
The following protocols provide detailed methodologies for evaluating the performance of 2-
Ethylhexyl propionate as a fragrance carrier.

Protocol for Determination of Fragrance Ingredient
Solubility
Objective: To determine the solubility of various fragrance raw materials in 2-Ethylhexyl
propionate.
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Materials:

2-Ethylhexyl propionate

A selection of fragrance raw materials (e.g., essential oils, aroma chemicals with varying

polarities)

Analytical balance (4-decimal place)

Glass vials with screw caps

Vortex mixer

Magnetic stirrer and stir bars

Water bath or incubator

Microscope

Procedure:

Preparation of Stock Solutions:

1. Accurately weigh 1 g of 2-Ethylhexyl propionate into a series of glass vials.

2. Create a list of fragrance raw materials to be tested.

Solubility Screening (Incremental Loading):

1. To each vial containing 2-Ethylhexyl propionate, add a small, precisely weighed amount

(e.g., 10 mg) of a single fragrance raw material.

2. Cap the vial tightly and vortex for 2 minutes to facilitate dissolution.

3. Place the vial on a magnetic stirrer at a constant temperature (e.g., 25°C) for 1 hour.

4. Visually inspect the solution for any undissolved material or cloudiness.
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5. If the material has completely dissolved, continue adding incremental amounts (e.g., 10

mg) and repeat steps 2.2-2.4 until the solution becomes saturated (i.e., undissolved

material remains).

6. Record the total mass of the fragrance raw material that was completely dissolved in the 1

g of 2-Ethylhexyl propionate.

Microscopic Examination:

1. If cloudiness is observed, place a drop of the solution on a microscope slide and examine

for the presence of undissolved crystals or oil droplets.

Data Reporting:

1. Express the solubility as a percentage (w/w) of the fragrance raw material in 2-Ethylhexyl
propionate.

2. Create a table summarizing the solubility of all tested fragrance materials.

Protocol for Fragrance Release Profile via Headspace
Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To evaluate the evaporation rate and fragrance release profile of a model fragrance

formulation using 2-Ethylhexyl propionate as a carrier.

Materials:

Model fragrance accord (a mixture of top, middle, and base note aroma chemicals)

2-Ethylhexyl propionate

Ethanol (as a reference carrier)

Headspace vials with septa

Filter paper or skin-like substrate

Micropipette
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Headspace autosampler

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Sample Preparation:

1. Prepare a 10% (w/w) solution of the model fragrance accord in 2-Ethylhexyl propionate.

2. Prepare a 10% (w/w) solution of the model fragrance accord in ethanol as a control.

Application and Sampling:

1. Place a standardized piece of filter paper into a headspace vial.

2. Using a micropipette, apply a precise amount (e.g., 10 µL) of the fragrance solution onto

the filter paper.

3. Immediately seal the vial.

4. Prepare multiple vials for analysis at different time points (e.g., 0, 15 min, 30 min, 1 hr, 2

hr, 4 hr, 8 hr).

5. Incubate the vials at a constant temperature (e.g., 32°C to simulate skin temperature).

Headspace GC-MS Analysis:

1. At each designated time point, transfer a vial to the headspace autosampler.

2. Equilibrate the vial at a set temperature (e.g., 80°C) for a specific time (e.g., 15 minutes).

3. Inject a defined volume of the headspace into the GC-MS system.

4. Use a suitable GC column and temperature program to separate the volatile fragrance

components.

5. Identify and quantify the fragrance components using the mass spectrometer.
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Data Analysis:

1. For each fragrance component, plot the peak area against time.

2. Compare the evaporation profiles of the fragrance components in 2-Ethylhexyl
propionate versus the ethanol control.

3. Analyze the relative abundance of top, middle, and base notes over time to understand

the fragrance evolution.

Protocol for Sensory Evaluation of a Fragranced
Formulation
Objective: To assess the olfactory characteristics of a fragrance formulation containing 2-
Ethylhexyl propionate.

Materials:

Fragrance formulation with 2-Ethylhexyl propionate as the carrier.

Unfragranced base formulation (placebo).

Reference fragrance formulation (e.g., in ethanol).

Perfumer's testing strips.

Sensory evaluation booths with controlled lighting, temperature, and air circulation.

Trained sensory panel (10-15 panelists).

Data collection software or questionnaires.

Procedure:

Panelist Preparation:

1. Panelists should refrain from smoking, eating, or drinking anything other than water for at

least 1 hour before the evaluation.
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2. Panelists should not wear any personal fragrances on the day of testing.

Sample Presentation:

1. Dip perfumer's testing strips into each of the coded samples (fragrance in 2-Ethylhexyl
propionate, placebo, and reference fragrance) to a consistent depth for a consistent

duration.

2. Present the strips to the panelists in a randomized and balanced order.

Sensory Attributes Evaluation:

1. Panelists will evaluate the samples at different time points (e.g., immediately after dipping,

after 15 minutes, and after 1 hour) to assess the top, middle, and base notes.

2. Panelists will rate the intensity of various sensory attributes on a labeled magnitude scale

(e.g., 0-10), including:

Overall fragrance intensity

Intensity of specific character notes (e.g., fruity, floral, woody)

Presence of any off-odors related to the carrier

Perceived longevity

Data Analysis:

1. Analyze the data statistically (e.g., using ANOVA) to determine if there are significant

differences between the samples for each attribute.

2. Generate spider web plots or bar charts to visualize the sensory profiles of the different

formulations.

3. Collect and analyze qualitative comments from the panelists.

Visualizations
Caption: Chemical structure of 2-Ethylhexyl propionate.
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Workflow for Fragrance Carrier Selection

Define Formulation Requirements
(e.g., application, desired longevity, skin feel)

Identify Potential Carriers
(e.g., esters, glycols, alcohols, oils)

Evaluate Physicochemical Properties
(MW, BP, VP, logP)

Assess Solubility of Key Fragrance Actives

Determine Fragrance Release Profile
(Evaporation Rate)

Conduct Sensory Panel Evaluation
(Odor profile, intensity, off-notes)

Evaluate Safety and Regulatory Compliance

Select Optimal Carrier for Formulation

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable fragrance carrier.
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Experimental Workflow for Fragrance Carrier Evaluation

Phase 1: Physicochemical Characterization

Phase 2: Performance Evaluation

Phase 3: Sensory Analysis

Solubility Testing
(Various fragrance raw materials)

Fragrance Release Profiling
(Headspace GC-MS)

Stability Assessment
(With fragrance accord)

Longevity on Substrate
(e.g., skin, fabric)

Descriptive Sensory Panel
(Odor profile, intensity)

Consumer Preference Testing

Final Formulation Decision

Select Carrier for Evaluation
(2-Ethylhexyl Propionate)

Click to download full resolution via product page

Caption: Comprehensive experimental workflow for evaluating a fragrance carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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